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Compound of Interest

Compound Name: Endrin

Cat. No.: B086629

Endrin is a highly toxic organochlorine insecticide and neurotoxin that necessitates stringent
safety protocols in a laboratory setting.[1][2] Due to its potential for causing severe poisoning
through inhalation, ingestion, or skin contact, adherence to proper personal protective
equipment (PPE) and handling procedures is critical for the safety of all personnel.[1][3][4]
Symptoms of overexposure can appear rapidly and may include headache, dizziness, nausea,
convulsions, and in severe cases, death.[1][5]

This guide provides essential, step-by-step safety and logistical information for researchers,
scientists, and drug development professionals working with Endrin.

Exposure Limits and Quantitative Data

Regulatory bodies like the Occupational Safety and Health Administration (OSHA) and the
National Institute for Occupational Safety and Health (NIOSH) have established workplace
exposure limits to protect personnel. All contact with Endrin should be minimized to the lowest
possible level.[6]
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Exposure Limit (Time-
Agency . Notes
Weighted Average)

Permissible Exposure Limit
(PEL) with a skin notation,

OSHA 0.1 mg/m3 (8-hour shift)[6][7] S o

indicating significant

absorption through the skin.[7]

. Recommended Exposure Limit

NIOSH 0.1 mg/m3 (10-hour shift)[6][7] ) ) )

(REL) with a skin notation.[7]

) Threshold Limit Value (TLV)

ACGIH 0.1 mg/m3 (8-hour shift)[6][7] ] ) ]

with a skin notation.[7]

Immediately Dangerous to Life
NIOSH IDLH 2 mg/m3

or Health concentration.[7]

Operational Plan: Handling Endrin Safely

A meticulous, multi-stage approach is required for handling Endrin. This protocol outlines the

necessary steps from preparation through disposal.

Stage 1: Pre-Handling and Preparation

Risk Assessment: Before any work begins, conduct a thorough risk assessment specific to
the planned experiment. Identify potential hazards, exposure routes, and emergency

scenarios.

Designated Area: All work with Endrin must be conducted in a designated area, such as a
certified chemical fume hood, to ensure proper ventilation and containment.[8]

Gather PPE: Assemble all necessary PPE before handling the compound. Ensure all

equipment is inspected for damage and fits correctly.[9]

o Body Protection: Wear a disposable chemical safety suit (e.g., Tyvek) or cotton overalls
with a rubber apron.[1][10]

o Hand Protection: Use chemical-resistant gloves, such as neoprene or PVC.[1] Avoid latex
gloves as they do not provide adequate protection.[10]
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o Eye and Face Protection: Wear a face shield and safety glasses or chemical splash
goggles.[1][3]

o Foot Protection: Wear rubber boots.[1]

o Respiratory Protection: The required level of respiratory protection depends on the
formulation and potential for exposure.

o Emergency Equipment: Ensure an eyewash station, safety shower, and spill cleanup kit are
readily accessible.[4]

Stage 2: Safe Handling Procedures

o Handling Powder Formulations:
o Take extreme care to avoid raising a dust cloud.[1]

o Wear an appropriate dust mask or respirator.[1] NIOSH recommends specific respirator
types based on the airborne concentration of Endrin.[4]

o Use tools and techniques that minimize dust generation.
e Handling Liquid Formulations:

o Wear protective neoprene or PVC gloves, cotton overalls, a rubber apron, boots, and a
face shield.[1]

o Open and handle containers with care to prevent aerosols and splashes.[8]
o Use explosion-proof ventilation if the solvent is flammable.[8]
e General Hygiene:

o Wash hands thoroughly with soap and water before breaks and immediately after handling
the product.[3]

o Do not eat, drink, or smoke in areas where Endrin is handled or stored.

o Remove any clothing that becomes contaminated immediately.[8]
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Stage 3: Emergency Protocols

e In Case of a Spill:
o Evacuate and alert personnel in the area.
o Wear appropriate PPE before attempting cleanup.[1]

o Prevent the liquid from spreading or entering waterways by using an absorbent material
like sand, earth, or universal binders.[1][8]

o For powder spills, sweep up carefully without creating dust and place the material in a
suitable, closed, and labeled container for disposal.[3][11]

e In Case of Personal Exposure:

o Skin Contact: Immediately wash the affected area with soap and plenty of water.[4]
Remove all contaminated clothing at once and seek immediate medical attention.[8]

o Eye Contact: Immediately flush the eyes with plenty of water for several minutes.[4] If
symptoms persist, consult a doctor.[12]

o Inhalation: Move the person to fresh air. If breathing is difficult or has stopped, provide
artificial respiration. Seek immediate medical attention.[3][8]

o Ingestion: Rinse the mouth with water. Never give anything by mouth to an unconscious
person.[3] Call a poison center or doctor immediately.[3]

Stage 4: Post-Handling Decontamination and Disposal

o Decontamination:
o Thoroughly clean all work surfaces and equipment after use.

o Wash reusable PPE, such as gloves and footwear, with soap and water daily and store
them in a clean, pesticide-free location to dry.[10]

» Waste Disposal:
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o All Endrin waste and contaminated materials (e.g., disposable PPE, absorbent materials)
are considered hazardous waste.[11]

o Dispose of contents and containers in accordance with all local, state, and federal
regulations at an approved waste disposal plant.[3][13]

o Contaminated packaging should be disposed of as unused product.[3] Do not reuse
containers.[11]

o Storage:

o Store Endrin in a cool, locked, and dedicated building or cabinet, segregated from
incompatible chemicals like strong oxidizers.[1][4]

o Keep out of reach of unauthorized personnel and away from foodstuffs and animal feed.[1]

Procedural Workflow for Handling Endrin

The following diagram illustrates the logical workflow for the safe handling of Endrin in a
laboratory setting.
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Caption: Logical workflow for the safe handling of Endrin, from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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